ethyl N-{2,4-dichloro-5-[(dimethylamino)sulfonyl]benzoyl}glycinate

• IUPAC Name: ethyl 2-[[2,4-dichloro-5-(dimethylsulfamoyl)benzoyl]amino]acetate
• InChI: InChI=1S/C13H16Cl2N2O5S/c1-4-22-12(18)7-16-13(19)8-5-11(10(15)6-9(8)14)23(20,21)17(2)3/h5-6H,4,7H2,1-3H3,(H,16,19)
• InChI Key: KHSUSTTUVJPXIM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CNC(=O)C1=CC(=C(C=C1Cl)Cl)S(=O)(=O)N(C)C
• Molecular Formula: C13H16Cl2N2O5S
• Molecular Weight: 383.2 g/mol

Description

Ethyl N-{2,4-dichloro-5-[(dimethylamino)sulfonyl]benzoyl}glycinate, also known as DCMU, is a herbicide that inhibits photosynthesis in plants. It was first synthesized in 1960 and is widely used in agricultural practices to control weed growth. In recent years, DCMU has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

Ethyl N-{2,4-dichloro-5-[(dimethylamino)sulfonyl]benzoyl}glycinate functions by inhibiting the electron transport chain in photosystem II of the chloroplast. This results in a decrease in the production of ATP and NADPH, which are essential for photosynthesis. As a result, the plant is unable to produce sufficient energy to maintain its growth and development.
Biochemical and Physiological Effects:
ethyl N-{2,4-dichloro-5-[(dimethylamino)sulfonyl]benzoyl}glycinate has been shown to have various biochemical and physiological effects on plants. It has been reported to cause a decrease in chlorophyll content, as well as a decrease in the levels of various enzymes involved in photosynthesis. In addition, ethyl N-{2,4-dichloro-5-[(dimethylamino)sulfonyl]benzoyl}glycinate has been shown to inhibit the growth and development of plants by affecting their carbohydrate metabolism.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl N-{2,4-dichloro-5-[(dimethylamino)sulfonyl]benzoyl}glycinate in lab experiments is its ability to selectively inhibit photosystem II without affecting other cellular processes. This allows for the study of the effects of photosynthesis on plant growth and development. However, ethyl N-{2,4-dichloro-5-[(dimethylamino)sulfonyl]benzoyl}glycinate has limitations in that it is toxic to some plant species and can cause damage to the environment if not used properly.

Future Directions

There are various future directions for the use of ethyl N-{2,4-dichloro-5-[(dimethylamino)sulfonyl]benzoyl}glycinate in scientific research. One potential application is in the development of herbicides that are more selective and less harmful to the environment. In addition, ethyl N-{2,4-dichloro-5-[(dimethylamino)sulfonyl]benzoyl}glycinate could be used to study the effects of photosynthesis on the production of reactive oxygen species in plants, which could have implications in the development of treatments for various diseases. Finally, ethyl N-{2,4-dichloro-5-[(dimethylamino)sulfonyl]benzoyl}glycinate could be used to investigate the role of photosynthesis in the production of biofuels, which could have significant implications in the development of renewable energy sources.

Scientific Research Applications

Ethyl N-{2,4-dichloro-5-[(dimethylamino)sulfonyl]benzoyl}glycinate has been used in various scientific research studies due to its ability to inhibit photosynthesis. It has been used to study the effects of photosynthesis on plant growth and development. In addition, ethyl N-{2,4-dichloro-5-[(dimethylamino)sulfonyl]benzoyl}glycinate has been used to investigate the role of photosynthesis in the production of reactive oxygen species in plants.